Cas no 105317-35-9 (Z-Val-Leu-Arg-4MbNA·HCl)

• Product Name: Z-Val-Leu-Arg-4MbNA·HCl
• CAS No: 105317-35-9
• MF: C₃₆H₅₀ClN₇O₆
• MW: 712.278507709503
• CID: 4559853
• Update Time: 2025-05-22

Z-Val-Leu-Arg-4MbNA·HCl Chemical and Physical Properties

Names and Identifiers

• Z-Val-Leu-Arg-4MbetaNA . HCl
• benzyl N-[(2S)-1-[[(2S)-1-[[(2S)-5-(diaminomethylideneamino)-1-[(4-methoxynaphthalen-2-yl)amino]-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamate;hydrochloride
• Z-Val-Leu-Arg-4MbNA HCl
• Z-Val-Leu-Arg-4MbNA inverted exclamation mark currency HCl
• Z-Val-Leu-Arg-4MbNA·HCl

• Inchi： 1S/C36H49N7O6.ClH/c1-22(2)18-29(42-34(46)31(23(3)4)43-36(47)49-21-24-12-7-6-8-13-24)33(45)41-28(16-11-17-39-35(37)38)32(44)40-26-19-25-14-9-10-15-27(25)30(20-26)48-5;/h6-10,12-15,19-20,22-23,28-29,31H,11,16-18,21H2,1-5H3,(H,40,44)(H,41,45)(H,42,46)(H,43,47)(H4,37,38,39);1H/t28-,29-,31-;/m0./s1
• InChI Key： QEQILRKPVBRLOM-VUCBQXEDSA-N
• SMILES： Cl.O=C([C@H](CC(C)C)NC([C@H](C(C)C)NC(=O)OCC1C=CC=CC=1)=O)N[C@H](C(NC1C=C(C2C=CC=CC=2C=1)OC)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 711.3511100 g/mol
• Monoisotopic Mass: 711.3511100 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 50
• Rotatable Bond Count: 18
• Complexity: 1090
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199
• Molecular Weight: 712.3

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.6E-4 g/L) (25 ºC),

Additional information on Z-Val-Leu-Arg-4MbNA·HCl

Recent Advances in the Study of Z-Val-Leu-Arg-4MbNA·HCl (CAS: 105317-35-9) and Its Applications in Chemical Biology and Medicine

Z-Val-Leu-Arg-4MbNA·HCl (CAS: 105317-35-9) is a synthetic peptide derivative that has garnered significant attention in the field of chemical biology and medicinal research due to its potential applications in protease inhibition and drug development. This compound, characterized by its unique structure and biochemical properties, has been the subject of numerous studies aimed at elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential. This research briefing provides an overview of the latest findings related to Z-Val-Leu-Arg-4MbNA·HCl, focusing on its chemical properties, biological activities, and recent advancements in its application.

The chemical structure of Z-Val-Leu-Arg-4MbNA·HCl includes a tripeptide sequence (Val-Leu-Arg) linked to a 4-methoxy-2-naphthylamide (4MbNA) group, which serves as a fluorescent reporter. The presence of the 4MbNA moiety allows for the sensitive detection of protease activity, making this compound a valuable tool in enzymatic assays. Recent studies have highlighted its utility in the study of serine proteases, particularly thrombin and trypsin-like enzymes, where it acts as a substrate or inhibitor depending on the experimental conditions. The CAS number 105317-35-9 is frequently referenced in these studies to ensure precise identification of the compound in chemical databases and literature.

One of the key areas of research involving Z-Val-Leu-Arg-4MbNA·HCl is its role in the development of novel anticoagulant therapies. Thrombin, a critical enzyme in the blood coagulation cascade, has been a primary target for anticoagulant drugs. Recent in vitro and in vivo studies have demonstrated that Z-Val-Leu-Arg-4MbNA·HCl can effectively inhibit thrombin activity, reducing clot formation without significant off-target effects. These findings have spurred further investigations into the compound's pharmacokinetics and pharmacodynamics, with the goal of optimizing its therapeutic window and minimizing potential side effects.

In addition to its anticoagulant properties, Z-Val-Leu-Arg-4MbNA·HCl has shown promise in cancer research. Proteases play a pivotal role in tumor progression and metastasis, and the ability to modulate their activity with specific inhibitors like Z-Val-Leu-Arg-4MbNA·HCl offers a potential strategy for cancer treatment. Recent preclinical studies have explored its efficacy in inhibiting tumor-associated proteases, with encouraging results in reducing tumor growth and metastasis in animal models. These studies underscore the compound's versatility and its potential as a multi-target therapeutic agent.

The synthesis and optimization of Z-Val-Leu-Arg-4MbNA·HCl have also been a focus of recent research. Advances in solid-phase peptide synthesis (SPPS) and chemical modification techniques have enabled the production of higher yields and purer forms of the compound. Researchers have also investigated the stability and solubility of Z-Val-Leu-Arg-4MbNA·HCl under various physiological conditions, providing valuable insights into its formulation and delivery. These technical improvements are critical for the compound's transition from laboratory research to clinical applications.

Despite these advancements, challenges remain in the development of Z-Val-Leu-Arg-4MbNA·HCl as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential immunogenicity need to be addressed through further research. Recent studies have begun to explore prodrug strategies and nanoparticle-based delivery systems to enhance the compound's performance in vivo. These innovative approaches highlight the dynamic nature of research in this field and the ongoing efforts to overcome existing limitations.

In conclusion, Z-Val-Leu-Arg-4MbNA·HCl (CAS: 105317-35-9) represents a promising compound with diverse applications in chemical biology and medicine. Its ability to modulate protease activity, coupled with recent advancements in its synthesis and delivery, positions it as a valuable tool for both research and therapeutic development. Continued investigation into its mechanisms and optimization of its properties will be essential for realizing its full potential in clinical settings. This briefing underscores the importance of ongoing research and collaboration in advancing our understanding and utilization of this compound.